Cas no 173200-56-1 ((E)-6,6-Dimethylhept-2-en-4-yn-1-ol)
(E)-6,6-Dimethylhept-2-en-4-yn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Hepten-4-yn-1-ol,6,6-dimethyl-, (2E)-
- 1-Hydroxy-6,6-Dimethyl-2-Heptene-4-Yne
- (E)-6,6-Dimethylhept-2-en-4-yn-1-ol
- (E)-6,6-dimethylhept-2-ene-4-ynol
- 1-Hydroxy-6,6-dimethyl-2-hepten-4-yne
- 6,6-dimethyl-2-hepten-4-yn-1-ol
- Terbinafine Related Compound 4
- AKOS006291786
- SCHEMBL4432850
- 2-Hepten-4-yn-1-ol,6,6-dimethyl-
- 173200-56-1
- 114311-70-5
- starbld0016533
- 2-Hepten-4-yn-1-ol, 6,6-dimethyl-, (2E)-
- (2E)-6,6-DIMETHYLHEPT-2-EN-4-YN-1-OL
-
- Inchi: 1S/C9H14O/c1-9(2,3)7-5-4-6-8-10/h4,6,10H,8H2,1-3H3/b6-4+
- InChI Key: GALYLLJOCKLAGD-GQCTYLIASA-N
- SMILES: OC/C=C/C#CC(C)(C)C
Computed Properties
- Exact Mass: 138.10400
- Monoisotopic Mass: 138.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 1.58440
(E)-6,6-Dimethylhept-2-en-4-yn-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473280-500mg |
(E)-6,6-Dimethylhept-2-en-4-yn-1-ol |
173200-56-1 | 500mg |
$ 184.00 | 2023-09-07 | ||
| TRC | D473280-5g |
(E)-6,6-Dimethylhept-2-en-4-yn-1-ol |
173200-56-1 | 5g |
$ 1477.00 | 2023-09-07 | ||
| A2B Chem LLC | AE98328-500mg |
2-Hepten-4-yn-1-ol, 6,6-dimethyl-, (2E)- |
173200-56-1 | 500mg |
$651.00 | 2024-04-20 | ||
| A2B Chem LLC | AE98328-5g |
2-Hepten-4-yn-1-ol, 6,6-dimethyl-, (2E)- |
173200-56-1 | 5g |
$3223.00 | 2024-04-20 |
(E)-6,6-Dimethylhept-2-en-4-yn-1-ol Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on (E)-6,6-Dimethylhept-2-en-4-yn-1-ol
Recent Advances in the Study of (E)-6,6-Dimethylhept-2-en-4-yn-1-ol (CAS: 173200-56-1) and Its Applications in Chemical Biology and Medicine
The compound (E)-6,6-Dimethylhept-2-en-4-yn-1-ol (CAS: 173200-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the efficient synthetic routes for (E)-6,6-Dimethylhept-2-en-4-yn-1-ol, with particular emphasis on its stereoselective preparation. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. These synthetic advancements are crucial for scaling up production and facilitating further biological evaluations.
In terms of biological activity, (E)-6,6-Dimethylhept-2-en-4-yn-1-ol has demonstrated promising results in preliminary in vitro and in vivo studies. Its mechanism of action appears to involve modulation of key signaling pathways, particularly those related to inflammation and cell proliferation. These findings suggest potential applications in treating conditions such as cancer and autoimmune diseases, although further validation is required.
Moreover, the compound's unique chemical structure makes it a valuable intermediate in the synthesis of more complex bioactive molecules. Recent work has explored its use in constructing novel pharmacophores, which could lead to the development of next-generation therapeutics with improved efficacy and reduced side effects.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of (E)-6,6-Dimethylhept-2-en-4-yn-1-ol and its derivatives. Current research is focused on structural modifications to enhance bioavailability and target specificity. Collaborative efforts between chemists and biologists are essential to address these challenges and translate these findings into clinical applications.
In conclusion, (E)-6,6-Dimethylhept-2-en-4-yn-1-ol represents a compelling area of research in chemical biology and medicinal chemistry. Its versatile applications, combined with recent synthetic and biological breakthroughs, position it as a compound of significant interest for future drug discovery efforts. Continued investigation into its properties and potential therapeutic uses is warranted to fully realize its promise in addressing unmet medical needs.
173200-56-1 ((E)-6,6-Dimethylhept-2-en-4-yn-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)